Cas no 118466-21-0 ([4-(diethoxyphosphorylmethyl)phenyl]-phenylmethanone)
![[4-(diethoxyphosphorylmethyl)phenyl]-phenylmethanone structure](https://www.kuujia.com/scimg/cas/118466-21-0x500.png)
118466-21-0 structure
Product name:[4-(diethoxyphosphorylmethyl)phenyl]-phenylmethanone
[4-(diethoxyphosphorylmethyl)phenyl]-phenylmethanone Chemical and Physical Properties
Names and Identifiers
-
- [4-(diethoxyphosphorylmethyl)phenyl]-phenylmethanone
- 118466-21-0
- diethyl 4-benzoylbenzylphosphonic acid
- KTDNUVISWQZPQW-UHFFFAOYSA-N
- Diethyl [(4-benzoylphenyl)methyl]phosphonate
- SCHEMBL9440266
- DTXSID70719990
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- Inchi: InChI=1S/C18H21O4P/c1-3-21-23(20,22-4-2)14-15-10-12-17(13-11-15)18(19)16-8-6-5-7-9-16/h5-13H,3-4,14H2,1-2H3
- InChI Key: KTDNUVISWQZPQW-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 332.11774614Da
- Monoisotopic Mass: 332.11774614Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 52.6Ų
[4-(diethoxyphosphorylmethyl)phenyl]-phenylmethanone Related Literature
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Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
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Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
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Fengwen Kang,Mingying Peng,Xiaobao Yang,Guoping Dong,Guochao Nie,Weijiang Liang,Shanhui Xu,Jianrong Qiu J. Mater. Chem. C, 2014,2, 6068-6076
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4. Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometryS. Francese,R. Bradshaw,L. S. Ferguson,R. Wolstenholme,M. R. Clench,S. Bleay Analyst, 2013,138, 4215-4228
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Jens P. Eußner,Stefanie Dehnen Chem. Commun., 2014,50, 11385-11388
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